Cas no 51838-00-7 (Acetamide,2-cyano-N-(3,3,5-trimethylcyclohexyl)-)
51838-00-7 structure
Product Name:Acetamide,2-cyano-N-(3,3,5-trimethylcyclohexyl)-
CAS No:51838-00-7
MF:C12H20N2O
MW:208.300003051758
CID:379538
PubChem ID:304852
Update Time:2025-04-19
Acetamide,2-cyano-N-(3,3,5-trimethylcyclohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-cyano-N-(3,3,5-trimethylcyclohexyl)-
- 2-cyano-N-(3,3,5-trimethylcyclohexyl)acetamide
- AC1L75U0
- HMS2803N09
- HMS550F08
- Maybridge1_003110
- MolPort-002-897-557
- N1-(3,3,5-trimethylcyclohexyl)-2-cyanoacetamide
- NSC201558
- Oprea1_671606
- CCG-53311
- NSC-201558
- DTXSID60308039
- MLS000851414
- NS00016113
- SR-01000642481-1
- SMR000457857
- 51838-00-7
- CHEMBL1715484
- Cyto3D6
-
- Inchi: 1S/C12H20N2O/c1-9-6-10(8-12(2,3)7-9)14-11(15)4-5-13/h9-10H,4,6-8H2,1-3H3,(H,14,15)
- InChI Key: DOQDNMZNLGZKFI-UHFFFAOYSA-N
- SMILES: O=C(CC#N)NC1CC(C)CC(C)(C)C1
Computed Properties
- Exact Mass: 208.1577
- Monoisotopic Mass: 208.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- Density: 0.99
- Boiling Point: 376.8°C at 760 mmHg
- Flash Point: 181.7°C
- Refractive Index: 1.48
- PSA: 52.89
Acetamide,2-cyano-N-(3,3,5-trimethylcyclohexyl)- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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